Cas no 1805108-41-1 (3-(Bromomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)

• Product Name: 3-(Bromomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
• CAS No: 1805108-41-1
• MF: C₉H₄BrF₈NO
• MW: 374.025389671326
• CID: 4844999
• Update Time: 2025-10-28

3-(Bromomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C9H4BrF8NO/c10-2-3-4(8(13,14)15)1-5(6(11)12)19-7(3)20-9(16,17)18/h1,6H,2H2
• InChI Key： LOWGZOMRKHOCOC-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC(C(F)F)=CC=1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 320
• XLogP3: 4.5
• Topological Polar Surface Area: 22.1

Additional information on 3-(Bromomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

Introduction to 3-(Bromomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1805108-41-1)

3-(Bromomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine, identified by the CAS number 1805108-41-1, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly its multiple fluorinated and brominated substituents, contribute to its unique chemical properties and make it a valuable intermediate in synthetic chemistry.

The presence of a bromomethyl group at the 3-position of the pyridine ring introduces a reactive site for further functionalization, enabling the construction of more complex molecular architectures. This reactivity is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in modern drug synthesis. Additionally, the combination of difluoromethyl, trifluoromethoxy, and trifluoromethyl groups at the 6-, 2-, and 4-positions, respectively, imparts electronic and steric effects that can modulate the biological activity of derivatives derived from this compound.

In recent years, fluorinated pyridines have emerged as a crucial class of pharmacophores due to their ability to enhance metabolic stability, improve binding affinity to biological targets, and increase oral bioavailability. The specific arrangement of fluorine atoms in 3-(Bromomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine makes it an attractive scaffold for designing novel therapeutic agents. For instance, fluorinated analogs have been shown to exhibit potent activity against various diseases, including cancer, infectious diseases, and inflammatory disorders.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are frequently targeted in oncology therapy. The electron-withdrawing nature of the fluorine substituents can enhance the binding affinity of kinase inhibitors by stabilizing negative charges on transition states during catalysis. Furthermore, the bromomethyl group provides a handle for further derivatization, allowing chemists to fine-tune the pharmacokinetic properties of kinase inhibitors.

Recent studies have also highlighted the utility of this compound in the synthesis of antiviral agents. The structural motif of 3-(Bromomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine has been incorporated into molecules that exhibit inhibitory activity against viral proteases and polymerases. These enzymes are essential for viral replication and are key targets for antiviral drug development. The fluorinated substituents contribute to improved pharmacokinetic profiles, such as increased resistance to metabolic degradation and enhanced cell membrane permeability.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacological properties. The use of difluoromethyl, trifluoromethoxy, and trifluoromethyl groups has been associated with enhanced binding affinity, reduced metabolic clearance, and improved therapeutic efficacy. This compound serves as a versatile building block for synthesizing novel drugs that target a wide range of diseases. Its unique structural features make it particularly suitable for generating derivatives with tailored biological activities.

In addition to its pharmaceutical applications, 3-(Bromomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine has potential uses in agrochemical research. Fluorinated pyridines have been explored as intermediates in the synthesis of pesticides and herbicides due to their ability to improve chemical stability and bioavailability. The reactivity introduced by the bromomethyl group allows for further functionalization into more complex agrochemical structures that can enhance crop protection strategies.

The synthesis of this compound typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to construct the desired molecular framework efficiently. The presence of multiple fluorine atoms necessitates careful optimization to ensure high yields and purity.

From a research perspective, 3-(Bromomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine represents an excellent scaffold for exploring structure-activity relationships (SAR). By systematically modifying substituents on the pyridine ring or introducing additional functional groups, researchers can gain insights into how specific structural features influence biological activity. This information is invaluable for designing next-generation drugs with improved efficacy and reduced side effects.

The growing interest in fluorinated compounds underscores their importance in modern medicine. As computational chemistry techniques advance, virtual screening methods are being increasingly used to identify promising candidates derived from this compound. These computational approaches can accelerate drug discovery by predicting biological activity before costly experimental validation.

In conclusion,3-(Bromomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1805108-41-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an ideal candidate for generating novel therapeutic agents targeting various diseases. As research continues to uncover new applications for fluorinated pyridines,this compound will undoubtedly play an important role in shaping future drug discovery efforts.